Cas no 1876271-37-2 (1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one)

• Product Name: 1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one
• CAS No: 1876271-37-2
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5964935
• PubChem ID: 165474383
• Update Time: 2025-05-20

1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one
• EN300-1125986
• 1876271-37-2
• 1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one

• Inchi： 1S/C13H23NO/c1-9(2)8-11(12-4-3-7-14-12)13(15)10-5-6-10/h9-12,14H,3-8H2,1-2H3
• InChI Key： IFIACWZRAKZWAQ-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)C1CCCN1)C1CC1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one

1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one: A Comprehensive Overview

The compound 1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one (CAS No. 1876271-37-2) is a highly specialized organic molecule with significant applications in the field of synthetic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential bioactivity, making it a subject of extensive research in recent years. The molecule consists of a pentanone backbone with substituents including a cyclopropyl group, a methyl group, and a pyrrolidinyl moiety, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of cyclopropane rings in organic synthesis, particularly in the development of bioactive compounds. The cyclopropyl group in this molecule is known to enhance stability and alter the electronic environment of the compound, potentially influencing its reactivity and pharmacokinetic properties. Additionally, the pyrrolidinyl group introduces a cyclic amine structure, which is often associated with improved solubility and bioavailability in pharmaceutical applications.

One of the most promising areas of research involving this compound is its role as an intermediate in the synthesis of complex molecules. For instance, researchers have utilized 1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one as a key building block in the construction of multi-ring systems and heterocyclic compounds. This versatility underscores its value in medicinal chemistry, where such intermediates are crucial for developing novel therapeutic agents.

Moreover, advancements in computational chemistry have enabled scientists to predict the potential biological activity of this compound with greater accuracy. Computational models suggest that 1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yl)pentan-1-one may exhibit selective binding to certain protein targets, making it a candidate for further exploration in drug design. These findings are particularly relevant given the increasing emphasis on personalized medicine and the need for highly specific therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic additions, organocatalytic reactions, and transition metal-catalyzed processes. Recent breakthroughs in asymmetric catalysis have also facilitated the enantioselective synthesis of this molecule, which is essential for producing chiral compounds with desired stereochemical properties. Such advancements not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste and optimizing reaction conditions.

The structural complexity of 1-Cyclopropyl-4-methyl-2-(pyrrolidin-2-yllpentanone makes it an ideal candidate for studying chemical reactivity under various conditions. For example, investigations into its participation in Michael addition reactions have revealed its ability to act as both a nucleophile and an electrophile, depending on the reaction environment. This dual functionality highlights its potential utility in designing multi-component reaction pathways for complex molecule assembly.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into molecular interactions and conformational dynamics, which are critical for understanding its behavior in different chemical environments.

In conclusion, 1-Cyclopropyl4methyl2(pyrrolidin 2 yl pentanone (CAS No. 187627137 37 37 37 37 ) stands out as a versatile and intriguing molecule with wide-ranging applications in synthetic chemistry and drug discovery. Its unique structural features, combined with recent advances in chemical research, position it as a valuable tool for developing innovative solutions across various scientific domains.